3-amino-N,N-diethyl-4-(4-fluorophenoxy)benzene-1-sulfonamide

• IUPAC Name: 3-amino-N,N-diethyl-4-(4-fluorophenoxy)benzenesulfonamide
• InChI: InChI=1S/C16H19FN2O3S/c1-3-19(4-2)23(20,21)14-9-10-16(15(18)11-14)22-13-7-5-12(17)6-8-13/h5-11H,3-4,18H2,1-2H3
• InChI Key: YKQFRZVRXKFPCX-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)S(=O)(=O)C1=CC(=C(C=C1)OC2=CC=C(C=C2)F)N
• Molecular Formula: C16H19FN2O3S
• Molecular Weight: 338.4 g/mol
• CAS No.: 565201-68-5

Description

3-amino-N,N-diethyl-4-(4-fluorophenoxy)benzene-1-sulfonamide is a useful research compound. Its molecular formula is C16H19FN2O3S and its molecular weight is 338.4. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

The synthesis of sulfonamide Schiff bases, including derivatives similar to the compound , involves condensation methods that yield complex structures with potential applications in material sciences and pharmaceuticals. These compounds often exhibit unique crystal structures, facilitated by intramolecular hydrogen bonds and π–π stacking interactions, contributing to their stability and reactivity (Subashini et al., 2009).

Thermal Stability and Decomposition

Studies on the thermal decomposition of sulfonamide Schiff bases under oxygen atmospheres provide insights into their stability and potential applications in high-temperature processes. The decomposition pathways, kinetic parameters, and energy requirements of these reactions are critical for designing materials with specific thermal properties (Venkatesan et al., 2017).

Antimicrobial and Antitumor Applications

Sulfonamide derivatives have been explored for their antimicrobial and antitumor properties. Novel reactive dyes with simultaneous insect-repellent and anti-bacterial properties, utilizing sulfonamides as core components, have been synthesized and tested against various bacterial strains and insects (Mokhtari et al., 2014). Additionally, novel organosulfur metallic compounds based on sulfonamide Schiff bases have shown significant bioactivity, highlighting their potential as potent drugs (Hassan et al., 2021).

Polymorphism and Molecular Interactions

The effect of fluorine groups on the polymorphism of aromatic sulfonamides has been investigated, revealing how these groups influence the crystal packing, hydrogen bonding, and overall stability of these compounds. Such studies are essential for developing materials with desired physical properties (Terada et al., 2012).